![molecular formula C14H14N2O2 B2837321 N-(5-amino-2-hydroxyphenyl)-2-phenylacetamide CAS No. 700375-27-5](/img/structure/B2837321.png)
N-(5-amino-2-hydroxyphenyl)-2-phenylacetamide
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Description
“N-(5-amino-2-hydroxyphenyl)-2-phenylacetamide” is a chemical compound with the molecular formula C8H10N2O2 . It is used for research purposes and is part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “N-(5-amino-2-hydroxyphenyl)-2-phenylacetamide” is represented by the formula C8H10N2O2 . The compound has a molecular weight of 166.18 .Scientific Research Applications
- Biological Activity : N-(5-amino-2-hydroxyphenyl)-2-phenylacetamide and its derivatives belong to the benzothiazole family. These compounds exhibit a wide spectrum of biological activities, including antitumor, antimicrobial, antiviral, antibacterial, antifungal, antiparasitic, antioxidant, antidiabetic, immunomodulating, and anti-inflammatory effects .
- Commercially Available Drugs : Some C-2-substituted benzothiazole derivatives, such as Zopolrestat , GW 608-lys 38 , and Haletazol , have found application as commercially available drugs .
- Synthetic Approaches : Researchers have explored both traditional multistep reactions and one-pot atom economy processes for synthesizing C-2-substituted benzothiazoles. Green chemistry principles and readily available reagents play a crucial role in these synthetic approaches .
- Dual Fluorescence Emission : N-(5-amino-2-hydroxyphenyl)-2-phenylacetamide derivatives exhibit dual fluorescence emission, making them interesting for applications related to luminescence and sensing .
- Sensitivity to Environment : Factors like intramolecular hydrogen bonds, electronic effects of donor (–OH) and acceptor (–C=N–) groups, and molecular geometry influence their luminescent properties .
- Stokes Shift : These compounds demonstrate solid-state luminescence with a large Stokes shift, which is advantageous for various sensing applications .
Medicinal Chemistry and Drug Development
Organic Synthesis and Green Chemistry
Solid-State Luminescence
Materials Science and Sensing
Proteomics Research
Chemical Modification and Pharmacophore Design
properties
IUPAC Name |
N-(5-amino-2-hydroxyphenyl)-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c15-11-6-7-13(17)12(9-11)16-14(18)8-10-4-2-1-3-5-10/h1-7,9,17H,8,15H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVZKYIBGZBIVLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=C(C=CC(=C2)N)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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